Cas no 119187-86-9 (6,6-Kestotetraose)

• Product Name: 6,6-Kestotetraose
• CAS No: 119187-86-9
• MF: C₂₄H₄₂O₂₁
• MW: 666.577690601349
• CID: 185627
• Update Time: 2023-08-03

6,6-Kestotetraose Chemical and Physical Properties

Names and Identifiers

• 1) (6CI)
• 6)-b-D-fructofuranosyl (9CI)
• 6)-O-b-D-fructofuranosyl-(2&reg
• 6,6-Kestotetraose
• OE5SAG0VXH
• beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
• 6,6-Nystose
• Q27133484
• o-beta-D-Fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
• alpha-D-Glucopyranoside, o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fr

• Inchi： 1S/C24H42O21/c25-1-8-12(30)16(34)17(35)21(41-8)45-24(7-29)20(38)15(33)11(44-24)4-40-23(6-28)19(37)14(32)10(43-23)3-39-22(5-27)18(36)13(31)9(2-26)42-22/h8-21,25-38H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18+,19+,20+,21-,22-,23-,24+/m1/s1
• InChI Key： OLSNVZYFDBPHML-DLQNOBSRSA-N
• SMILES： O1[C@H](CO[C@@]2(CO)[C@H]([C@@H]([C@@H](CO[C@@]3(CO)[C@H]([C@@H]([C@@H](CO)O3)O)O)O2)O)O)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 964
• XLogP3: -7.4
• Topological Polar Surface Area: 348